![molecular formula C11H15F2NO2 B5686374 2,2'-[(2,6-difluorobenzyl)imino]diethanol](/img/structure/B5686374.png)
2,2'-[(2,6-difluorobenzyl)imino]diethanol
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Overview
Description
2,2'-[(2,6-difluorobenzyl)imino]diethanol, also known as DFDE, is a chemical compound that has been studied for its potential applications in scientific research. DFDE is a chelating agent that can bind to metal ions, and it has been found to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2,2'-[(2,6-difluorobenzyl)imino]diethanol involves its ability to bind to metal ions and form stable complexes. This compound has two hydroxyl groups that can coordinate with metal ions, and its imine group can form a third coordination bond. The resulting complex can have various effects on the biochemical and physiological properties of the metal ion, including changes in its redox potential, reactivity, and protein binding affinity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the metal ion it binds to and the experimental conditions. For example, this compound can modulate the activity of metal-dependent enzymes such as superoxide dismutase and cytochrome c oxidase. This compound has also been found to protect cells from metal-induced oxidative stress and apoptosis, and to enhance the uptake of metal ions by cells.
Advantages and Limitations for Lab Experiments
2,2'-[(2,6-difluorobenzyl)imino]diethanol has several advantages for lab experiments, including its ability to selectively bind to metal ions and its fluorescent properties. However, this compound also has some limitations, such as its potential toxicity and the need for careful handling and storage. This compound can also interfere with some metal-dependent assays, and its binding properties can be affected by factors such as pH and competing ligands.
Future Directions
There are several future directions for research on 2,2'-[(2,6-difluorobenzyl)imino]diethanol. One area of interest is the development of new applications for this compound as a chelating agent and fluorescent probe. Another area is the investigation of the mechanisms underlying the biochemical and physiological effects of this compound, including its interactions with metal ions and cellular pathways. Additionally, studies on the toxicity and safety of this compound are needed to determine its potential for clinical use.
Synthesis Methods
2,2'-[(2,6-difluorobenzyl)imino]diethanol can be synthesized by reacting 2,6-difluorobenzylamine with diethanolamine in the presence of a catalyst such as sulfuric acid. The reaction yields this compound as a white crystalline solid with a melting point of 98-100°C. The purity of this compound can be confirmed using methods such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
2,2'-[(2,6-difluorobenzyl)imino]diethanol has been studied for its potential applications in various scientific research fields. One of its main applications is as a chelating agent for metal ions. This compound can bind to metal ions such as copper, zinc, and iron, and this property has been utilized in studies on metal ion homeostasis and toxicity. This compound has also been investigated for its potential as a fluorescent probe for metal ions, as well as its ability to modulate metal-dependent enzymatic reactions.
properties
IUPAC Name |
2-[(2,6-difluorophenyl)methyl-(2-hydroxyethyl)amino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2NO2/c12-10-2-1-3-11(13)9(10)8-14(4-6-15)5-7-16/h1-3,15-16H,4-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSVDIZNDHOQTFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CN(CCO)CCO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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